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Compound of Interest

Compound Name: Selvigaltin

Cat. No.: B10821601

Disclaimer: As of this date, a specific Safety Data Sheet (SDS) for Selvigaltin (GB1211) is not
publicly available. This guide is formulated based on best practices for handling potent, novel
pharmaceutical compounds with unknown toxicological properties. Researchers must exercise
extreme caution and are required to consult with their institution's Environmental Health and
Safety (EHS) department before handling this substance. This document is intended to
supplement, not replace, a thorough risk assessment and institutional safety protocols.

Selvigaltin is a potent, orally active, small-molecule inhibitor of galectin-3.[1][2] Due to its
potent biological activity, it should be treated as a potentially hazardous substance. Assume
that the compound may be toxic, irritant, or have unknown long-term health effects. A multi-
layered approach to personal protective equipment (PPE) is mandatory to prevent dermal,
ocular, and respiratory exposure.

l. Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure. The required level of PPE
depends on the quantity of Selvigaltin being handled, its physical form (solid powder or liquid
solution), and the specific laboratory procedure.
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Activity

Recommended PPE

Rationale

Weighing and Dispensing
(Solid Form)

- Full-face powered air-
purifying respirator (PAPR) or
a supplied-air respirator-
Disposable, solid-front lab coat
with tight-fitting cuffs- Double
gloving (e.g., nitrile)-
Disposable sleeves- Safety
glasses or goggles (if not using

a full-face respirator)

High risk of aerosolization and
inhalation of potent powders.
Full respiratory protection is
essential. Double gloving
provides an extra barrier

against contamination.[3]

Solution Preparation

- Certified chemical fume
hood- Lab coat- Chemical
splash goggles- Single pair of
chemical-resistant gloves (e.g.,

nitrile)

Reduced risk of aerosolization
compared to handling
powders, but a significant
potential for splashes and
spills exists. Engineering
controls are the primary means

of protection.[3]

In Vitro / In Vivo Dosing

- Lab coat- Safety glasses-
Appropriate chemical-resistant

gloves

Focus on preventing skin and
eye exposure. The specific
procedure will dictate the level

of containment needed.

General Laboratory Operations

- Lab coat- Safety glasses-

Gloves

Standard laboratory practice to
protect against incidental

contact.

Il. Engineering Controls

Engineering controls should be the primary method for containment and isolation of potent

compounds like Selvigaltin.

» Ventilation: All work with solid Selvigaltin must be conducted within a certified chemical

fume hood or a ventilated balance enclosure to minimize inhalation risk.[4] For larger-scale

operations, more advanced containment solutions like glove boxes or isolators should be

used.[2][5][6]
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» Facility Design: Areas where potent compounds are handled should have controlled access
and be maintained under negative air pressure relative to adjacent spaces to prevent
contamination.[5] Airflow should be single-pass and not recirculated.[5]

lll. Operational Plan: Step-by-Step Handling
Procedures

A systematic workflow is essential for safely handling Selvigaltin from receipt to disposal.
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Receipt and Storage Handling and Preparation Experimental Use
1. Inspect Package 4. Prepare Work Area 9. Perform Diluion:
Upon receipt, inspect for damage in a designated area Conductallwork with solid Selvigalin in & chemical fume hood. Cover the work surface with disposable bench paper. Carry out alldiutions of the stock solution withn the chemical fume hood.
2. Veriy Compound Don PPE 10. Dosing
Confirmlabel maiches order detais Wear ull PPE as specifed i the table above for the task. Take care to avoid splashes or aerosol generation when adding the compound to assays o cellculures,
3. Secure Storage 6. ighing 11. Incubation
Store at -20°C in a tightly sealed, labeled container in a designated potent compound area. Use a dedicated analytical balance inside the fume hood. Caretully transfer the powder to a vial, Clearly label incubators containing experiments with Selvigaltin.

7. Solubilization
Add solvent to the vial, cap securely, and mix unti dissolved.

'

8. Label Solution
Clearly label the stock solution with name, conceniration, solvent, date, and hazard warnings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for
Selvigaltin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10821601#personal-protective-equipment-for-
handling-selvigaltin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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